Cas no 125073-30-5 (1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-)
![1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel- structure](https://www.kuujia.com/scimg/cas/125073-30-5x300.png)
125073-30-5 structure
Product Name:1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-
CAS No:125073-30-5
Molecular Formula:C10H15N7O3
Molecular Weight:281.2712
CID:150034
PubChem ID:452175
1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel- Properties
Names and Identifiers
-
- 1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-
- (1S,2R,3R,5R)-3-(5,7-diaminotriazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)cyclopentane-1,2-diol
- 1,2-Cyclopentanediol, 3-(5,7-diamino-3H-1,2,3-triazolo(4,5-d)pyrimidin-3-yl)-5-(hydroxymethyl)-, (1alpha,2alpha,3alpha,5alpha)-
- 1,2-Cyclopentanediol, 3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-, (1.alpha.,2.alpha.,3.alpha.,5.alpha.)-
- 8aza-2,6-diNH2-9-(diOH-4-OHCH2CyPent)P
- (+-)-(1alpha,2alpha,3alpha,5alpha)-3-(5,7-Diamino-3H-1,2,3-triazolo(4,5d)-pyrimidin-3-yl)-5-(hydroxymethyl)-1,2-cyclopentanediol
- 125073-30-5
- DTXSID20154630
-
- InChIKey: XANFJHGCOJYBCQ-ZCBVHYEASA-N
- Inchi: InChI=1S/C10H15N7O3/c11-8-5-9(14-10(12)13-8)17(16-15-5)4-1-3(2-18)6(19)7(4)20/h3-4,6-7,18-20H,1-2H2,(H4,11,12,13,14)/t3-,4-,6+,7-/m1/s1
- SMILES: OC[C@H]1C[C@@H](N2N=NC3=C(N=C(N=C23)N)N)[C@@H](O)[C@H]1O
Computed Properties
- Exact Mass: 281.124
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Rotatable Bond Count: 2
- Monoisotopic Mass: 281.124
- Heavy Atom Count: 20
- Complexity: 362
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -2
- Topological Polar Surface Area: 169Ų
Experimental Properties
- Refractive Index: 2.048
- Boiling Point: 729°C at 760 mmHg
- Flash Point: 394.7°C
- Density: 2.28
1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel- Related Literature
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Po-Kai Hsiao,Shiuh-Jen Jiang,A. C. Sahayam J. Anal. At. Spectrom., 2011,26, 586-592
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Michael Luciano,Mohsen Erfanzadeh,Feifei Zhou,Hua Zhu,Tobias Bornhütter,Beate Röder,Quing Zhu,Christian Brückner Org. Biomol. Chem., 2017,15, 972-983
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Minhyeok Son,Hyunseob Lim,Misun Hong,Hee Cheul Choi Nanoscale, 2011,3, 3089-3093
-
Hai Zhu,Gan Li,Xiaocui Lv,Yanxi Zhao,Tao Huang,Jinlin Li RSC Adv., 2014,4, 6535-6539
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Pinelopi Moutzouri,Peter Kiraly,Andrew R. Phillips,Steven R. Coombes,Mathias Nilsson,Gareth A. Morris Chem. Commun., 2017,53, 123-125
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10. Back matter
125073-30-5 (1,2-Cyclopentanediol,3-(5,7-diamino-3H-1,2,3-triazolo[4,5-d]pyrimidin-3-yl)-5-(hydroxymethyl)-,(1R,2S,3S,5S)-rel-) Related Products
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